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Compound of Interest

Compound Name: 2-Heptanol, pentanoate

Cat. No.: B15486069 Get Quote

Essential Guidance for Researchers and Drug Development Professionals

The proper disposal of 2-Heptanol, pentanoate, a non-halogenated organic ester, is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance. This document

provides a comprehensive, step-by-step guide for the safe handling and disposal of this

compound, tailored for research scientists and professionals in drug development.

Key Physical and Chemical Properties
Understanding the properties of 2-Heptanol, pentanoate is the first step in ensuring its safe

handling and disposal. Since a specific Safety Data Sheet (SDS) for 2-Heptanol, pentanoate
is not readily available, the following table includes data for 2-Heptanol and general properties

of similar non-halogenated esters.
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Property Value

Chemical Name 2-Heptanol, pentanoate

Synonyms
heptan-2-yl pentanoate, 1-methylhexyl

pentanoate[1]

CAS Number 7155-20-6[1]

Molecular Formula C12H24O2[1][2]

Molecular Weight 200.32 g/mol [1]

Appearance Likely a colorless liquid (based on 2-Heptanol)

Odor Likely a mild, fruity odor (characteristic of esters)

Solubility
Expected to be insoluble in water, but soluble in

organic solvents.[3]

Flammability
Assumed to be a combustible liquid, similar to 2-

Heptanol.

Hazard Identification and Personal Protective Equipment
(PPE)
Given the lack of a specific SDS for 2-Heptanol, pentanoate, a cautious approach should be

adopted by treating it as a potentially hazardous substance. Based on the properties of 2-

Heptanol and general ester characteristics, the following hazards should be considered:

Flammability: The compound is likely combustible. Keep away from open flames, sparks,

and heat sources.

Irritation: May cause skin and eye irritation upon contact.

Inhalation: Inhalation of vapors may cause respiratory tract irritation.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to

minimize inhalation of vapors.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 2-Heptanol, pentanoate
from a laboratory setting.

1. Waste Segregation and Collection:

Waste Stream Identification: 2-Heptanol, pentanoate is a non-halogenated organic solvent.

It must not be mixed with halogenated solvents, strong acids, bases, or aqueous waste.[3][4]

[5]

Container Selection: Use a designated, properly labeled, and leak-proof container for non-

halogenated organic waste. The container should be made of a material compatible with

organic esters.

Labeling: The waste container must be clearly labeled as "Non-Halogenated Organic Waste"

and should list all chemical constituents, including "2-Heptanol, pentanoate," with their

approximate percentages.[4][6] The label should also indicate the associated hazards (e.g.,

Flammable, Irritant).

Collection Practice: All waste collection should be performed in a well-ventilated area,

preferably within a chemical fume hood, to minimize exposure to vapors.[6] Keep the waste

container closed when not in use.[4][6]

2. Spill Management:

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.
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Containment: For small spills, absorb the liquid with an inert absorbent material such as

vermiculite, sand, or a commercial spill pillow.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent (e.g., acetone), and collect

the cleaning materials as hazardous waste.

3. Final Disposal:

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area (SAA) away from incompatible materials.[6]

Professional Disposal: Arrange for the collection of the chemical waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.[6] Do not pour 2-Heptanol, pentanoate down the drain.[4][7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Heptanol,
pentanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 2-Heptanol, pentanoate

Preparation

Collection

Spill Management

Final Disposal

Identify Waste as
Non-Halogenated Organic

Select & Label Appropriate
Waste Container

Wear Required PPE

Transfer Waste in
Fume Hood

Keep Container Closed

Store Waste in SAA

Spill Occurs

Absorb with Inert
Material

Collect & Containerize
Spill Debris

Contact EHS for
Pickup

Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15486069?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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